Cas no 61171-25-3 (Benz[g]isoquinoline, 3,6-dimethyl-, compd. with 2,4,6-trinitrophenol(1:1))

• Product Name: Benz[g]isoquinoline, 3,6-dimethyl-, compd. with 2,4,6-trinitrophenol(1:1)
• CAS No: 61171-25-3
• MF: C₂₁H₁₆N₄O₇
• MW: 436.374344825745
• CID: 489782
• PubChem ID: 71398688
• Update Time: 2025-04-19

Benz[g]isoquinoline, 3,6-dimethyl-, compd. with 2,4,6-trinitrophenol(1:1) Chemical and Physical Properties

Names and Identifiers

• Benz[g]isoquinoline, 3,6-dimethyl-, compd. with 2,4,6-trinitrophenol(1:1)
• 3,6-dimethylbenzo[g]isoquinoline,2,4,6-trinitrophenol
• DTXSID90820097
• 61171-25-3
• 2,4,6-Trinitrophenol--3,6-dimethylbenzo[g]isoquinoline (1/1)

• Inchi： 1S/C15H13N.C6H3N3O7/c1-10-4-3-5-12-7-14-9-16-11(2)6-13(14)8-15(10)12;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-9H,1-2H3;1-2,10H
• InChI Key： YWOAWUQAJVOCTQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C(C)=CC2C=C3C(C)=CC=CC3=CC=2C=1

Computed Properties

• Exact Mass: 436.10198
• Monoisotopic Mass: 436.10189886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 541
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 162.54